N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)butanamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)butanamide
• InChI: InChI=1S/C19H20N2O3/c1-3-16(24-18-7-5-4-6-17(18)23-2)19(22)21-15-10-8-14(9-11-15)12-13-20/h4-11,16H,3,12H2,1-2H3,(H,21,22)
• InChI Key: LSMOMIDJDDSZPP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=C(C=C1)CC#N)OC2=CC=CC=C2OC
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)butanamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was originally developed as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, it has gained popularity in the sports world as a performance-enhancing drug due to its ability to increase endurance and stamina.

Mechanism of Action

N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)butanamide works by activating the PPARδ receptor, which is involved in the regulation of various metabolic processes such as lipid metabolism, glucose metabolism, and energy expenditure. Activation of PPARδ leads to an increase in the expression of genes involved in fatty acid oxidation, mitochondrial biogenesis, and glucose uptake. This results in an increase in energy expenditure and a decrease in fat storage, leading to improved metabolic health.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including an increase in endurance and stamina, an improvement in insulin sensitivity, a decrease in plasma triglycerides, and a reduction in inflammation. It has also been shown to increase the expression of genes involved in fatty acid oxidation, mitochondrial biogenesis, and glucose uptake, leading to improved metabolic health.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)butanamide in lab experiments include its ability to activate the PPARδ receptor, which is involved in various metabolic processes, and its ability to improve metabolic health. However, there are also limitations to using this compound, including the potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several future directions for research on N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)butanamide, including its potential as a treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia, its potential as a therapy for cardiovascular diseases, and its potential as an anti-cancer agent. Further research is also needed to better understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use.
In conclusion, this compound, or this compound, is a synthetic drug that has been extensively studied for its potential in treating metabolic disorders, cardiovascular diseases, and cancer. Its ability to activate the PPARδ receptor and improve metabolic health has made it a popular drug in the sports world as a performance-enhancing drug. However, more research is needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

N-[4-(cyanomethyl)phenyl]-2-(2-methoxyphenoxy)butanamide has been extensively studied in various fields of research, including metabolic disorders, cardiovascular diseases, and cancer. In metabolic disorders, this compound has been shown to increase insulin sensitivity, decrease plasma triglycerides, and improve glucose tolerance. In cardiovascular diseases, this compound has been shown to reduce inflammation, improve endothelial function, and prevent atherosclerosis. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells.